Cas no 335-10-4 (2,3,3,3-tetrafluoro-2-(trifluoromethyl)propanoic acid)

• Product Name: 2,3,3,3-tetrafluoro-2-(trifluoromethyl)propanoic acid
• CAS No: 335-10-4
• MF: C₄HF₇O₂
• MW: 214.03836607933
• CID: 1458363
• PubChem ID: 120210
• Update Time: 2025-10-31

2,3,3,3-tetrafluoro-2-(trifluoromethyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,3,3-tetrafluoro-2-(trifluoromethyl)propanoic acid
• propanoic acid, 2,3,3,3-tetrafluoro-2-(trifluoromethyl)-
• MFCD01695470
• Kyselina heptafluorisomaselna
• YJDMCDWHXOSSHI-UHFFFAOYSA-N
• 4-02-00-00858 (Beilstein Handbook Reference)
• AKOS037621498
• EN300-51925
• Propionic acid, 2,3,3,3-tetrafluoro-2-(trifluoromethyl)-
• Heptafluoroisobutyric acid
• 2,3,3,3-Tetrafluoro-2-(trifluoromethyl)propionic acid
• DTXSID10187139
• 335-10-4
• AMY6670
• Perfluoroisobutyric acid
• SCHEMBL714540
• Kyselina heptafluorisomaselna [Czech]
• BRN 1790303
• NS00109129

• Inchi： 1S/C4HF7O2/c5-2(1(12)13,3(6,7)8)4(9,10)11/h(H,12,13)
• InChI Key： YJDMCDWHXOSSHI-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 213.98643
• Monoisotopic Mass: 213.98647640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on 2,3,3,3-tetrafluoro-2-(trifluoromethyl)propanoic acid

Professional Introduction to 2,3,3,3-Tetrafluoro-2-(Trifluoromethyl)Propanoic Acid (CAS No. 335-10-4)

2,3,3,3-Tetrafluoro-2-(trifluoromethyl)propanoic acid is a fluorinated carboxylic acid that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 335-10-4, features a highly fluorinated backbone that imparts distinct physicochemical characteristics, making it a valuable intermediate in the synthesis of various high-performance materials and bioactive molecules.

The molecular structure of 2,3,3,3-tetrafluoro-2-(trifluoromethyl)propanoic acid consists of a propanoic acid moiety substituted with four fluorine atoms at the 3-position and three fluorine atoms at the 2-position of the adjacent methyl group. This extensive fluorination results in enhanced lipophilicity and metabolic stability, which are critical factors in drug design. The trifluoromethyl group further contributes to the compound's reactivity and its ability to participate in various organic transformations.

In recent years, this compound has been extensively studied for its role in the development of novel pharmaceutical agents. Its structural motif is particularly relevant in the design of protease inhibitors and anti-inflammatory drugs, where fluorinated carboxylic acids are known to improve binding affinity and pharmacokinetic profiles. For instance, studies have demonstrated that derivatives of this compound exhibit promising activity against certain enzymatic targets, making them attractive candidates for further medicinal chemistry exploration.

The synthesis of 2,3,3,3-tetrafluoro-2-(trifluoromethyl)propanoic acid presents unique challenges due to the stability and reactivity of the fluorinated groups. Advanced synthetic methodologies, such as halogen-metal exchange reactions and catalytic hydrogenations, are often employed to achieve high yields and purity. Recent advancements in flow chemistry have also enabled more efficient and scalable production processes for this compound, which is crucial for industrial applications.

From a materials science perspective, the fluorinated nature of this compound makes it an excellent candidate for developing advanced polymers and coatings with enhanced thermal stability and chemical resistance. The presence of multiple fluorine atoms imparts a low surface energy, which is beneficial for applications requiring hydrophobic or oleophobic properties. Such materials are increasingly relevant in industries ranging from electronics to aerospace.

The biological activity of 2,3,3,3-tetrafluoro-2-(trifluoromethyl)propanoic acid has also been explored in the context of antimicrobial agents. Preliminary studies suggest that certain derivatives may exhibit potent activity against Gram-negative bacteria by interfering with cell wall synthesis. This opens up new avenues for developing next-generation antibiotics that can overcome existing resistance mechanisms.

In conclusion, 2,3,3,3-tetrafluoro-2-(trifluoromethyl)propanoic acid (CAS No. 335-10-4) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features make it a valuable building block for pharmaceuticals, materials science applications, and biotechnology research. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, the applications of this compound are expected to expand even further.